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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
synthesis of quinagolide, a non-ergot selective dopamine D2 receptor agonist. It is intended for
an audience with a strong background in organic chemistry and drug development. This
document details the structural features of quinagolide, outlines various synthetic pathways
with available quantitative data, presents detailed experimental protocols for a modern
synthetic route, and visualizes key chemical and biological pathways.

Chemical Structure of Quinagolide

Quinagolide is a synthetic, non-ergoline dopamine D2 receptor agonist. Its chemical structure is
characterized by a benzo[g]quinoline core. The systematic IUPAC name for quinagolide is
(3S,4aS,10aR)-3-(diethylsulfamoylamino)-6-hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-2H-
benzo[g]quinoline.[1] The molecule possesses three stereocenters, leading to specific spatial
arrangements crucial for its biological activity.
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Property Value
Molecular Formula C20H33N303S[1]
Molecular Weight 395.56 g/mol

(3S,4aS,10aR)-3-(diethylsulfamoylamino)-6-
IUPAC Name hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-
2H-benzo[g]quinoline[1]

CAS Number 87056-78-8[1]

Stereochemistry (3S, 4aS, 10aR)

Below is a 2D representation of the chemical structure of quinagolide, generated using the
DOT language.

Caption: 2D Chemical Structure of Quinagolide.

Synthesis Pathways of Quinagolide

Several synthetic routes for quinagolide have been developed since its inception, ranging from
initial laboratory-scale syntheses to more refined industrial processes and modern academic
approaches.

Sandoz Laboratory Synthesis

The initial synthesis of quinagolide was developed by Sandoz. This route commences with 5-
methoxy-2-tetralone and involves a nine-step sequence to construct the core
octahydrobenzo[g]quinoline ring system with the correct stereochemistry. A subsequent five-
step transformation converts this intermediate into quinagolide. A key step in this later
sequence is a Curtius rearrangement to introduce the amine functionality.[2] Due to the multi-
step nature and likely modest overall yields, this laboratory route was not deemed practical for
large-scale production.[2]

Novartis Industrial Synthesis

To enable large-scale manufacturing, scientists at Novartis devised a more efficient process.
This industrial synthesis begins with 1,6-dimethoxynaphthalene. Key steps in this pathway
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include selective lithiation, reaction with (22)-ethyl 2-cyano-3-ethoxyacrylate, catalytic
hydrogenation, and a Birch reduction.[2] The final stereochemistry is established in the
concluding steps of the synthesis.[2]

Ring-Closing Metathesis (RCM) Approach

A more recent and well-documented total synthesis of (+)-quinagolide utilizes a Ring-Closing
Metathesis (RCM) strategy.[3][4] This approach starts from the readily available meta-
hydroxybenzaldehyde. The key features of this synthesis are a pyrolytic elimination to form a
key olefin intermediate, followed by an RCM reaction to construct the tricyclic core of
quinagolide. A late-stage Hofmann rearrangement is employed to install the crucial 3-
aminopiperidine skeleton.[3][4]

The following diagram illustrates the key transformations in the RCM synthesis of quinagolide.

Click to download full resolution via product page
Caption: Key Stages in the RCM Synthesis of Quinagolide.

Quantitative Data for the RCM Synthesis

The following table summarizes the reported yields for key steps in the Ring-Closing
Metathesis synthesis of (x)-quinagolide as described in the literature.[3][5]
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Step Product Yield (%)

Conversion of ester to ] )
) Carboxamide Intermediate (4) 90
carboxamide

PIFA-mediated Hofmann

Amine Intermediate (16) 82

rearrangement

Sulfonation of amine Sulfonated Intermediate (17) 71

Demethylation to final product (x)-Quinagolide (3) 66
rac-Methyl-(3R,4aR,10aR)-6-
methoxy-1-propyl-

Hydrogenation of tricyclic core 1,2,3,4,4a,5,10,10a- 87
octahydrobenzo[g]quinoline-3-
carboxylate (14)

Ring-Closing Metathesis Tricyclic Core (5) 93

Experimental Protocols for the RCM Synthesis

The following are detailed experimental procedures for the final steps of the (x)-quinagolide
synthesis via the RCM route, adapted from the literature.[3]

PIFA-Mediated Hofmann Rearrangement

To a solution of the carboxamide intermediate in a mixture of acetonitrile and water (1:1) at 0
°C, [bis(trifluoroacetoxy)iodo]benzene (PIFA) is added. The reaction mixture is stirred at this
temperature for 30 minutes and then at room temperature for 12 hours. The reaction is then
concentrated under reduced pressure. The residue is dissolved in water, acidified with
concentrated HCI, and extracted with diethyl ether. The aqueous layer is then basified with
NaHCOs and extracted with ethyl acetate. The combined organic layers are concentrated, and
the residue is purified by silica gel column chromatography to yield the amine intermediate.

Sulfonation

To a stirred solution of the amine intermediate in dichloromethane at 0 °C, pyridine and
diethylsulfamoyl chloride are added. The reaction is stirred at room temperature for 12 hours.
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The reaction is then quenched with ice and 1 N NaHCOs. The mixture is extracted with
dichloromethane, and the combined organic layers are washed with brine, dried over
anhydrous Naz2SOa, and concentrated. The residue is purified by silica gel column
chromatography to afford the sulfonated intermediate.

Demethylation (Final Step)

To a stirred solution of the sulfonated intermediate in dichloromethane at O °C, a solution of
aluminum chloride and ethanethiol in dichloromethane is added. The reaction mixture is stirred
at room temperature for 3 hours. The reaction is then quenched with a saturated solution of
sodium potassium tartrate and stirred for 30 minutes. The mixture is extracted with
dichloromethane, and the combined organic layers are washed with brine, dried over
anhydrous NazSOa4, and concentrated. The residue is passed through a short silica gel column.
The product is then dissolved in dichloromethane and precipitated by the addition of HCI in
diethyl ether to yield pure (z)-quinagolide hydrochloride.

Spectroscopic Data

The structural elucidation of quinagolide and its synthetic intermediates relies on various
spectroscopic techniques. The following table presents key spectroscopic data for selected
intermediates and the final product from the RCM synthesis.[2]
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1H NMR 13C NMR
IR (CHCI3) vmax HRMS (ESI)
Compound (CDCls, 200 (CDCls, 50
(cm™?) m/z
MHz) & (ppm) MHz) & (ppm)
7.33-7.00 (m,
6H), 6.63 (d, J =
157.1, 155.5,
8.0 Hz, 2H), 4.45
136.5, 135.3,
(d, J=8.3 Hz,
129.1 (2C),
1H), 3.77 (s, 3H),
128.9 (2C),
3.75-3.61 (m,
_ 126.5, 125.8, 3435, 1698, [M+H]+,
Intermediate 9 1H), 3.18-2.82
123.4,121.1, 1504, 771 414.2097
(m, 4H), 2.66—
107.2,79.2,
2.18 (m, 2H),
55.2, 49.6, 37.3,
2.06-1.75 (m,
34.9, 31.9, 31.2,
2H), 1.64-1.50
28.4 (3C), 26.7
(m, 1H), 1.36 (s,
9H)
7.11(,J=7.8
Hz, 1H), 6.67 (d,
J =7.8 Hz, 1H),
6.73(d,J=7.8
Hz, 1H), 6.26 (s,
167.0, 157.0,
1H), 5.74 (s, 1H),
140.5, 138.4,
5.66 (dd, J = 8.4,
136.2,126.3
9.8 Hz, 1H),
_ (2C), 123.9, 3435, 1702, [M+H]H,
Intermediate 12 5.36-5.08 (m,
121.1, 117.3, 1587, 1215, 771 302.1751
2H), 3.81 (s, 3H),
107.1, 55.2,
3.78 (s, 3H), 3.67
54.6,51.8, 47.6,
(d, J =14.8 Hz,
448, 35.2, 29.0
1H), 3.47 (d, J =
14.8 Hz, 1H),
3.22-2.87 (m,
2H), 2.79-2.24
(m, 5H)
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(DMSO0-de6, 400

MHz): 6 10.08

(br s, 1H), 9.52

(brs, 1H), 7.72

(brs, 1H), 6.95

(t, J=8.0 Hz,

1H), 6.64 (d, J =

8.0 Hz, 1H), 6.57

(d, J=8.0 Hz,

1H),3.25(q,J = Not explicitly

7.2 Hz, 4H), provided in the
(x)-Quinagolide ) provided in the provided in the

3.10-2.90 (m, main text of the

3H), 2.80-2.60 cited source.

(m, 3H), 2.40-

2.20 (m, 2H),

2.05-1.90 (m,

2H), 1.80-1.60

(m, 2H), 1.55-

1.40 (m, 2H),

1.12(t, J=7.2

Hz, 6H), 0.88 (t,

J = 7.2 Hz, 3H)

Not explicitly Not explicitly

cited source. cited source.

Mechanism of Action: Dopamine D2 Receptor
Signaling

Quinagolide exerts its therapeutic effect by acting as a selective agonist at dopamine D2
receptors, particularly on lactotroph cells in the anterior pituitary gland. The binding of
quinagolide to these G protein-coupled receptors initiates a signaling cascade that leads to the
inhibition of prolactin secretion.

The following diagram illustrates the signaling pathway initiated by quinagolide at the dopamine
D2 receptor.
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Caption: Quinagolide's Signaling Pathway at the Dopamine D2 Receptor.

This guide has provided a detailed overview of the chemical structure and synthesis of
quinagolide, with a focus on providing actionable information for professionals in the field of
drug development and chemical research. The provided data and protocols, particularly for the
modern RCM synthesis, offer a solid foundation for further investigation and application of this
important pharmaceutical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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